Cas no 50585-91-6 (Methyl 1-benzylpiperidine-3-carboxylate)

• Product Name: Methyl 1-benzylpiperidine-3-carboxylate
• CAS No: 50585-91-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD15146668
• CID: 841138
• PubChem ID: 10059878
• Update Time: 2025-05-25

Methyl 1-benzylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-benzylpiperidine-3-carboxylate
• 3-Piperidinecarboxylic acid, 1-(phenylmethyl)-, methyl ester
• METHYL 1-BENZYL-PIPERIDINE-3-CARBOXYLATE
• RP07773
• NE15873
• ST24047557
• Y9259
• 1-benzyl-piperidine-3-carboxylic acid methyl ester
• Z1070566434
• MFCD15146668
• DTXSID80434940
• AKOS015949538
• 50585-91-6
• J-521750
• CS-W001582
• DS-18562
• EN300-84150

• MDL： MFCD15146668
• Inchi： 1S/C14H19NO2/c1-17-14(16)13-8-5-9-15(11-13)10-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3
• InChI Key： UWMYSVPWAUCMJY-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 233.14200
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: 310.755°C at 760 mmHg
• PSA: 29.54000
• LogP: 2.00950

Methyl 1-benzylpiperidine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Methyl 1-benzylpiperidine-3-carboxylate

Methyl 1-benzylpiperidine-3-carboxylate: A Comprehensive Overview

Methyl 1-benzylpiperidine-3-carboxylate, identified by the CAS number 50585-91-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and versatile applications, has been the subject of extensive research in recent years. The molecule consists of a piperidine ring substituted with a benzyl group at position 1 and a methyl ester at position 3, making it a valuable intermediate in the synthesis of various bioactive compounds.

The synthesis of Methyl 1-benzylpiperidine-3-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, ring-opening reactions, and esterification processes. Recent advancements in catalytic methods have enabled the development of more efficient and environmentally friendly synthesis pathways. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of the compound during its production.

One of the most notable applications of Methyl 1-benzylpiperidine-3-carboxylate is in the field of drug discovery. The compound serves as a key intermediate in the synthesis of various pharmacologically active agents, including anticonvulsants, analgesics, and antidepressants. Its ability to modulate neurotransmitter systems makes it a valuable tool in neuropharmacology research. Recent studies have demonstrated its potential as a lead compound for developing novel treatments for neurological disorders such as epilepsy and chronic pain.

In addition to its pharmaceutical applications, Methyl 1-benzylpiperidine-3-carboxylate has also found utility in materials science. The compound's unique structural properties make it an ideal candidate for use in polymer synthesis and as a precursor for advanced materials with tailored functionalities. Researchers have investigated its role in creating stimuli-responsive polymers, which exhibit dynamic behavior under external conditions such as temperature or pH changes.

The pharmacokinetic and pharmacodynamic properties of Methyl 1-benzylpiperidine-3-carboxylate have been extensively studied to evaluate its suitability as a drug candidate. Studies indicate that the compound exhibits favorable absorption and distribution profiles, making it an attractive option for systemic drug delivery. Furthermore, recent research has focused on optimizing its bioavailability through structural modifications and formulation strategies.

From an environmental perspective, the ecological impact of Methyl 1-benzylpiperidine-3-carboxylate has been a topic of interest. Researchers have investigated its biodegradation pathways and potential toxicity to aquatic organisms. Findings suggest that under specific conditions, the compound can undergo rapid microbial degradation, reducing its environmental footprint.

In conclusion, Methyl 1-benzylpiperidine-3-carboxylate (CAS No. 50585-91-6) is a multifaceted compound with significant implications across various scientific disciplines. Its role as an intermediate in drug discovery, materials science applications, and environmental studies underscores its importance in contemporary research. As advancements in synthetic methodologies and biological applications continue to emerge, this compound is poised to play an even greater role in shaping future innovations.